![molecular formula C9H11ClO B2439047 1-(4-Chlorophenyl)propan-2-ol CAS No. 702-10-3](/img/structure/B2439047.png)
1-(4-Chlorophenyl)propan-2-ol
Overview
Description
1-(4-Chlorophenyl)propan-2-ol, also known as chlorphenesin, is a chemical compound that has been widely used in the pharmaceutical industry for its muscle relaxant properties. It is a white crystalline powder that is soluble in water and alcohol. Chlorphenesin has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Anticonvulsive and Cholinolytic Activities
1-(4-Chlorophenyl)propan-2-ol and its derivatives have been explored for their potential in anticonvulsive and cholinolytic activities. A study by Papoyan et al. (2011) synthesized compounds related to 1-(4-Chlorophenyl)propan-2-ol and found pronounced anticonvulsive activity and some peripheral n-cholinolytic activities, although no antibacterial activity was observed in these compounds (Papoyan et al., 2011).
Antifungal Properties
The antifungal properties of 1-(4-Chlorophenyl)propan-2-ol derivatives have been investigated, particularly against Candida strains. Lima-Neto et al. (2012) synthesized 1,2,3-triazole derivatives including 2-[1-(4-chlorophenyl)-1H-(1,2,3)triazol-4-yl]propan-2-ol and evaluated their antifungal activity in vitro. The study highlighted the potential of these compounds in combating fungal infections (Lima-Neto et al., 2012).
Spectroscopic Characterization
The compound has been studied for its spectroscopic characteristics. Kuś et al. (2016) conducted a comprehensive chemical characterization of N-ethyl-2-amino-1-(4-chlorophenyl)propan-1-one, a derivative of 1-(4-Chlorophenyl)propan-2-ol, utilizing techniques like NMR, IR spectroscopy, and X-ray crystallography. These studies are crucial for understanding the physical and chemical properties of these compounds (Kuś et al., 2016).
Role in Polymerization Processes
Research by Rosspeintner et al. (2009) on 1,5-diphenylpenta-1,4-diyn-3-one (DPD) demonstrates the role of compounds like propan-2-ol in radical polymerizations. The study showed that propan-2-ol can act as an efficient hydrogen donor in these processes, highlighting its importance in polymer chemistry (Rosspeintner et al., 2009).
properties
IUPAC Name |
1-(4-chlorophenyl)propan-2-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7,11H,6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIMKQJOVJKIOPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)propan-2-ol |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.